Charge-transfer complexes from decamethylferrocene and 1,4-quinone derivatives: neutral–ionic phase diagrams for metallocene complexes†

Dalton Transactions Pub Date: 2011-08-09 DOI: 10.1039/C1DT10200A

Abstract

Charge-transfer (CT) complexes of ferrocenes with 1,4-quinone derivatives were investigated. Deca- and octamethylferrocene complexes with 1,4-naphthoquinone derivatives were prepared and structurally characterized; these were neutral 1 : 2 DA complexes with mixed-stack structures. The formation of complexes with 1,4-benzoquinones was examined by applying solvent-drop grinding. CT energies and phase transitions in these neutral and other ionic complexes were investigated. Their electronic states are discussed on the basis of the phase diagrams derived for mixed-stack ferrocene-based CT complexes, taking into account their dependence on the DA ratio, dimensionality, and intermolecular interactions.

Graphical abstract: Charge-transfer complexes from decamethylferrocene and 1,4-quinone derivatives: neutral–ionic phase diagrams for metallocene complexes
Charge-transfer complexes from decamethylferrocene and 1,4-quinone derivatives: neutral–ionic phase diagrams for metallocene complexes†
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